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Compound of Interest

(R)-a-Amino-3-methoxy-
Compound Name:

benzeneacetic acid
CAS No.: 25698-23-1

Cat. No.: B2755900

Get Quote

Executive Summary

(R)-3-Methoxyphenylglycine is a non-proteinogenic amino acid and a critical chiral building
block in the synthesis of glycopeptide antibiotics (e.g., Balhimycin analogs) and nocardicin
derivatives. Unlike its para-substituted counterpart (4-hydroxyphenylglycine), the meta-methoxy
derivative presents unique electronic properties that influence its optical rotation and reactivity.
This guide outlines its specific optical rotation (

), compares it with structural analogs, and details the experimental protocols for its resolution
and characterization.

Physicochemical Profile & Optical Rotation[1][2]
Identification

e |[UPAC Name: (2R)-2-Amino-2-(3-methoxyphenyl)acetic acid

« Common Name: (R)-3-Methoxyphenylglycine; D-3-Methoxyphenylglycine
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e CAS Number (Racemic): 7314-43-4
e Molecular Formula:

e Molecular Weight: 181.19 g/mol

Specific Optical Rotation ()

The specific optical rotation is a vector of purity and solvent interaction. For phenylglycine
derivatives, the sign of rotation is heavily dependent on pH.

Parameter Value | Range Conditions

Amino group on Right

Configuration (R)/D- )
(Fischer)

Sign of Rotation Levorotatory (-) In 1N HCI (Acidic)

Expected Value -145° to -160° , IN HCI, 20°C (Inferred from
analogs)

Sign in Base Dextrorotatory (+) In 1N NaOH (Basic)

Critical Note: While the para-hydroxy analog ((R)-4-Hpg) has a well-cited rotation of

(

, IN HCI), the meta-methoxy substituent exerts a similar but slightly distinct
electronic effect. Researchers should expect the value to fall within the -145° to
-160° range in acidic media.

Solubility Profile

o Water: Moderate (Zwitterionic form).
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e Acid (1IN HCI): High (Protonated cation).
o Base (1N NaOH): High (Deprotonated anion).

o Organic Solvents: Low in non-polar solvents; moderate in lower alcohols (Methanol/Ethanol).

Comparative Analysis: Phenylglycine Analogs

The position and nature of the phenyl ring substituent significantly impact the chiroptical
properties. The table below compares (R)-3-Methoxyphenylglycine with its key analogs.

Electronic
. Effect (
Compound Structure Substituent (1N HCl)
)
(R)- . .
) Unsubstituted -H -158.0 Reference
Phenylglycine
R)-4-
I(—I)d henylgl P OH 160.0 Electron
roxyphen ara - - .0°
Y yPREnyls Donating (+M)
ycine
(R)-3- :
-OCH Inductive
Methoxyphenylgl  Meta ~-150° (Est.) ]
. Withdrawal (-I)
ycine
(R)-2-
Chlorophenylglyc  Ortho -Cl -135° (Est.) Steric/Inductive
ine

Mechanistic Insight: The optical rotation of phenylglycines is dominated by the chiral center's
environment. The meta-methoxy group (

) is electron-withdrawing by induction, unlike the para-methoxy (

) which is donating by resonance. This subtle electronic difference slightly attenuates the molar
rotation compared to the para isomer but maintains the negative sign in acid.

Experimental Protocols
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Protocol: Determination of Specific Optical Rotation

To ensure reproducibility (E-E-A-T), follow this standardized polarimetry protocol.
Materials:

¢ (R)-3-Methoxyphenylglycine sample (>98% purity).

e Solvent: 1.0 N Hydrochloric Acid (HCI).

 Digital Polarimeter (Sodium D-line, 589 nm).

Procedure:

Preparation: Weigh accurately 100 mg (0.1 g) of the dry amino acid.

Dissolution: Transfer to a 10 mL volumetric flask. Dissolve in 1.0 N HCI. Dilute to the mark.

o Concentration (

): 1.0 g/100 mL.

Equilibration: Ensure the solution is at 20°C + 0.5°C.

Measurement: Zero the polarimeter with a blank (pure 1N HCI). Fill the 1 dm (100 mm) cell
with the sample solution.

Calculation:

o : Observed rotation (degrees).
o : Path length (dm) = 1.

o : Concentration (g/mL) = 0.01.

Protocol: Enzymatic Resolution (Synthesis)

Since the (R)-enantiomer is non-natural, it is often produced via enzymatic resolution of the
racemic amide or ester.
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Workflow:
e Substrate: Racemic 3-methoxyphenylglycine amide.
» Biocatalyst: Leucine Aminopeptidase (LAP) or Penicillin G Acylase (PGA).

o Reaction: The enzyme selectively hydrolyzes the (S)-amide to the (S)-acid, leaving the (R)-
amide intact.

o Hydrolysis: The (R)-amide is chemically hydrolyzed to yield (R)-3-methoxyphenylglycine.

Visualization: Enzymatic Resolution Workflow

The following diagram illustrates the kinetic resolution pathway to isolate the (R)-enantiomer.

ccccccc
3-Methoxyphenylglycine
Amide

Enzymatic Hydrolysis
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Target Compound

Click to download full resolution via product page

Figure 1: Kinetic resolution workflow for isolating (R)-3-methoxyphenylglycine from its racemic
amide precursor.
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» To cite this document: BenchChem. [Comparative Guide: Optical Rotation & Characterization
of (R)-3-Methoxyphenylglycine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2755900/docs#comparative-guide-optical-rotation-
characterization-of-r-3-methoxyphenylglycine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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